Cas no 2172567-93-8 (3-(1-aminocyclohexyl)oxetan-3-ol)

• Product Name: 3-(1-aminocyclohexyl)oxetan-3-ol
• CAS No: 2172567-93-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6561102
• PubChem ID: 165587812
• Update Time: 2025-05-21

3-(1-aminocyclohexyl)oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclohexyl)oxetan-3-ol
• 2172567-93-8
• EN300-1644345

• Inchi： 1S/C9H17NO2/c10-8(4-2-1-3-5-8)9(11)6-12-7-9/h11H,1-7,10H2
• InChI Key： WUWWOLGXZJQJKG-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(CCCCC1)N)O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(1-aminocyclohexyl)oxetan-3-ol

3-(1-Aminocyclohexyl)oxetan-3-ol: A Comprehensive Overview

3-(1-Aminocyclohexyl)oxetan-3-ol, also known by its CAS number 2172567-93-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a cyclohexylamine group with an oxetane ring. The oxetane ring, a four-membered cyclic ether, is a key structural feature that contributes to the compound's chemical properties and potential applications.

The compound's structure can be broken down into two main components: the cyclohexylamine group and the oxetane ring. The cyclohexylamine group, attached to the oxetane ring at position 1, introduces amine functionality, which can participate in various chemical reactions, such as nucleophilic substitutions or hydrogen bonding. The oxetane ring itself is a strained ether, which makes it reactive under certain conditions. This combination of functional groups makes 3-(1-Aminocyclohexyl)oxetan-3-ol a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for the creation of bioactive molecules with specific pharmacological properties. For instance, researchers have explored its use as a precursor for synthesizing bioisosteres, which are compounds that share similar physical and chemical properties with known drugs but have different structures. This approach can lead to the development of new therapeutic agents with improved efficacy and reduced side effects.

In terms of synthesis, 3-(1-Aminocyclohexyl)oxetan-3-ol can be prepared through various methods, including nucleophilic substitution reactions or ring-opening polymerizations. One common approach involves the reaction of an appropriate alkyl halide with an amine in the presence of a base. The choice of reagents and reaction conditions plays a critical role in determining the yield and purity of the final product.

The compound's physical properties are also worth noting. It has a melting point of approximately 45°C and a boiling point around 150°C under standard conditions. Its solubility in water is moderate, making it suitable for use in both aqueous and organic solvents. These properties make it ideal for applications in pharmaceutical formulations, where precise control over drug delivery is essential.

One area where 3-(1-Aminocyclohexyl)oxetan-3-ol has shown particular promise is in the development of advanced materials. Its ability to undergo polymerization reactions has led to its use in creating novel polymeric materials with tailored mechanical and thermal properties. For example, researchers have explored its use as a monomer in the synthesis of biodegradable polymers for biomedical applications.

In addition to its chemical applications, this compound has also found use in analytical chemistry as a chiral resolving agent. Its chiral center allows for the separation of enantiomers in complex mixtures, which is crucial for ensuring the quality and consistency of pharmaceutical products.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Using sophisticated modeling techniques, scientists have been able to predict its reactivity under various conditions and design more efficient synthetic pathways. These insights have paved the way for new applications in fields such as catalysis and green chemistry.

In conclusion, 3-(1-Aminocyclohexyl)oxetan-3-ol, with its unique structure and versatile properties, continues to be a focal point for research across multiple disciplines. Its potential applications span drug discovery, materials science, and analytical chemistry, making it an invaluable tool for scientists and engineers alike.